Cas no 2137587-61-0 (4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine)

4-Bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine is a specialized pyrazole derivative featuring a bromo substituent at the 4-position and a methanesulfonylbutyl group at the 1-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of the bromo group allows for further functionalization via cross-coupling reactions, while the methanesulfonylbutyl moiety may enhance solubility and bioavailability. Its well-defined structure and reactivity make it suitable for applications in drug discovery, particularly in the development of kinase inhibitors or other targeted therapies. The compound is typically handled under controlled conditions due to its sensitivity.

4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine structure

2137587-61-0 structure

Product Name:4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine

CAS No:2137587-61-0

MF:C₈H₁₄BrN₃O₂S

MW:296.184659481049

CID:6199823

PubChem ID:165473556

Update Time:2025-05-19

4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine
- EN300-1110648
- 2137587-61-0
- Inchi： 1S/C8H14BrN3O2S/c1-15(13,14)5-3-2-4-12-6-7(9)8(10)11-12/h6H,2-5H2,1H3,(H2,10,11)
- InChI Key： BGMQGSBQPFPRIV-UHFFFAOYSA-N
- SMILES： BrC1C(N)=NN(C=1)CCCCS(C)(=O)=O

Computed Properties

Exact Mass: 294.99901g/mol
Monoisotopic Mass: 294.99901g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 86.4Å²

4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1110648-0.05g	4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine	2137587-61-0	95%	0.05g	$888.0	2023-10-27
Enamine	EN300-1110648-0.1g	4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine	2137587-61-0	95%	0.1g	$930.0	2023-10-27
Enamine	EN300-1110648-0.25g	4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine	2137587-61-0	95%	0.25g	$972.0	2023-10-27
Enamine	EN300-1110648-0.5g	4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine	2137587-61-0	95%	0.5g	$1014.0	2023-10-27
Enamine	EN300-1110648-1.0g	4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine	2137587-61-0		1g	$1414.0	2023-06-10
Enamine	EN300-1110648-2.5g	4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine	2137587-61-0	95%	2.5g	$2071.0	2023-10-27
Enamine	EN300-1110648-5.0g	4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine	2137587-61-0		5g	$4102.0	2023-06-10
Enamine	EN300-1110648-10.0g	4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine	2137587-61-0		10g	$6082.0	2023-06-10
Enamine	EN300-1110648-1g	4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine	2137587-61-0	95%	1g	$1057.0	2023-10-27
Enamine	EN300-1110648-5g	4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine	2137587-61-0	95%	5g	$3065.0	2023-10-27

4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine Related Literature

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4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

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Additional information on 4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine

Comprehensive Overview of 4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine (CAS No. 2137587-61-0)

The compound 4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine (CAS No. 2137587-61-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyrazole core and a methanesulfonylbutyl side chain, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific biological pathways.

In recent years, the demand for heterocyclic compounds like 4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine has surged due to their versatility in medicinal chemistry. This compound’s bromine substituent enhances its reactivity, enabling further functionalization for targeted applications. Its CAS No. 2137587-61-0 is frequently searched in scientific databases, reflecting its growing relevance in high-value research areas such as kinase inhibition and antimicrobial agent development.

One of the trending topics in organic synthesis is the exploration of sulfonyl-containing compounds, which includes 4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine. The methanesulfonyl group in this molecule contributes to its stability and solubility, making it suitable for formulation studies. Additionally, its pyrazol-3-amine moiety is a key pharmacophore in many FDA-approved drugs, driving interest in its derivatization for novel therapeutics.

From an industrial perspective, scalability and purity are critical for CAS No. 2137587-61-0. Manufacturers emphasize advanced purification techniques to meet the stringent requirements of pharmaceutical-grade intermediates. Questions like "synthesis of 4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine" or "applications of pyrazole derivatives in medicine" are commonly encountered in search engines, highlighting the need for detailed technical resources.

Environmental and regulatory considerations also play a role in the adoption of 4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine. Its non-toxic profile and compliance with green chemistry principles align with the industry’s shift toward sustainable practices. Researchers are actively investigating its biodegradability and eco-friendly synthesis routes to minimize environmental impact.

In conclusion, 4-bromo-1-(4-methanesulfonylbutyl)-1H-pyrazol-3-amine (CAS No. 2137587-61-0) represents a promising candidate for advancing both academic and industrial research. Its multifaceted applications, coupled with its structural adaptability, position it as a cornerstone in the development of next-generation chemical entities. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative research endeavors.